Cas no 49582-46-9 (4,4-Bis(dimethylamino)-3-buten-2-one)

• Product Name: 4,4-Bis(dimethylamino)-3-buten-2-one
• CAS No: 49582-46-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 2669517
• Update Time: 2023-08-06

4,4-Bis(dimethylamino)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Bis(dimethylamino)-3-buten-2-one
• 3-Buten-2-one, 4,4-bis(dimethylamino)-
• VDHBEHCNGONUNX-UHFFFAOYSA-N
• 4,4-Bis(dimethylamino)-3-buten-2-one #

• Inchi： 1S/C8H16N2O/c1-7(11)6-8(9(2)3)10(4)5/h6H,1-5H3
• InChI Key： VDHBEHCNGONUNX-UHFFFAOYSA-N
• SMILES： O=C(C)/C=C(\N(C)C)/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 23.6